Cas no 88311-29-9 (1,3-Cyclohexanedione, 5-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-)

• Product Name: 1,3-Cyclohexanedione, 5-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-
• CAS No: 88311-29-9
• MF: C₂₁H₂₂O₃
• MW: 322.397586345673
• CID: 637803
• PubChem ID: 71409191
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-[2,6-dimethyl-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-[2,6-dimethyl-4-(phenylmethoxy)phenyl]-
• 5-(2,6-dimethyl-4-phenylmethoxyphenyl)cyclohexane-1,3-dione
• 88311-29-9
• DTXSID60828949
• 5-[4-(Benzyloxy)-2,6-dimethylphenyl]cyclohexane-1,3-dione

• Inchi： 1S/C21H22O3/c1-14-8-20(24-13-16-6-4-3-5-7-16)9-15(2)21(14)17-10-18(22)12-19(23)11-17/h3-9,17H,10-13H2,1-2H3
• InChI Key： RZSFAAADKZKEOH-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C(C)=CC(=CC=2C)OCC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 322.15689456g/mol
• Monoisotopic Mass: 322.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų